N-(4-acetamidophenyl)-1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H22F2N4O3/c1-17(33)29-22-10-12-23(13-11-22)30-25(34)24-15-32(14-18-2-6-20(27)7-3-18)31-26(24)35-16-19-4-8-21(28)9-5-19/h2-13,15H,14,16H2,1H3,(H,29,33)(H,30,34)
• InChI Key: XIONIHGSAZJUNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CN(N=C2OCC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C26H22F2N4O3
• Molecular Weight: 476.5 g/mol

Description

N-(4-acetamidophenyl)-1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H22F2N4O3 and its molecular weight is 476.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on similar compounds focuses on the synthesis and characterization of pyrazole derivatives, indicating a broad interest in the chemical and structural analysis of these compounds. Studies detail the synthesis routes, characterizing the products using various analytical techniques (IR, MS, NMR) to confirm their structures and investigate their properties. For example, the synthesis and characterization of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were explored for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Biological Activities

• Pyrazole derivatives have been examined for various biological activities, including cytotoxicity against cancer cell lines and antimicrobial effects. This suggests potential applications in developing new therapeutic agents. For instance, novel pyrazolo[1,5-a]pyrimidines and related Schiff bases were synthesized and investigated for their cytotoxicity against human cancer cell lines, offering insights into structure-activity relationships (Hassan et al., 2015).

Potential Antipsychotic Agents

• A study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols highlighted a series of compounds with potential antipsychotic profiles. These compounds reduced spontaneous locomotion in mice without causing ataxia and did not bind to D2 dopamine receptors, indicating a unique mechanism of action (Wise et al., 1987).

Anti-inflammatory and Analgesic Activities

• Some pyrazole derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, highlighting the versatility of pyrazole compounds in medicinal chemistry (Khalifa & Abdelbaky, 2008).